2-Methyltridecanoic acid
Overview
Description
2-Methyltridecanoic acid is a fatty acid that is found in the milk of goats and cows. It is a branched-chain fatty acid that has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Cytotoxicity in Leukemia Cells
The synthesis of 2-methoxy-13-methyltetradecanoic acid, structurally related to 2-methyltridecanoic acid, was conducted to test its cytotoxicity against leukemia cells. This research found that the synthesized acid exhibited cytotoxic properties against human chronic myelogenous leukemia K-562, histiocytic lymphoma U-937, and promyelocytic leukemia HL-60 in RPMI 1640 medium, indicating potential therapeutic applications in leukemia treatment (Carballeira, Cruz, Orellano, & González, 2003).
Production of Flavoring Compounds
2-Methyltridecanoic acid has been utilized in the biotechnological production of methyl-branched aldehydes, particularly 12-methyltridecanal. This compound imparts a cooked meat and tallow flavor, highly sought after in the food industry. The study involved fungi forming iso-fatty acids and utilized recombinant carboxylic acid reductase for the reduction process (Fraatz et al., 2016).
Novel Methyl-Branched Chain Fatty Acids from Bacillus Species
In a study on the halophilic bacterium Bacillus sp., 2-methyltridecanoic acid was identified as one of the novel methyl-branched fatty acids. These fatty acids, including 2,13-dimethyltetradecanoic and 2,12-dimethyltetradecanoic acid, were first identified in nature in this bacterium and were characterized using GC-MS and other chemical transformation techniques (Carballeira et al., 2001).
Environmental Applications
2-Methyltetrahydrofuran, derived from compounds such as levulinic acid, is a promising environmentally benign solvent. It finds application in syntheses involving organometallics, organocatalysis, and biotransformations, and is considered for use in pharmaceutical chemistry due to its stability and preliminary toxicology assessments (Pace et al., 2012).
Future Directions
properties
IUPAC Name |
2-methyltridecanoic acid |
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InChI |
InChI=1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13(2)14(15)16/h13H,3-12H2,1-2H3,(H,15,16) |
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InChI Key |
FZUUHEZQCQGYNX-UHFFFAOYSA-N |
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Canonical SMILES |
CCCCCCCCCCCC(C)C(=O)O |
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Molecular Formula |
C14H28O2 |
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DSSTOX Substance ID |
DTXSID60884904 |
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| Record name | 2-Methyltridecanoic acid | |
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Molecular Weight |
228.37 g/mol |
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Product Name |
2-Methyltridecanoic acid | |
CAS RN |
24323-31-7 |
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| Record name | 2-Methyltridecanoic acid | |
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| Record name | Tridecanoic acid, 2-methyl- | |
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